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Compound of Interest

Compound Name: naphthalene-2,3-di(15N2)amine

Cat. No.: B12060761

Get Quote

Executive Summary
Naphthalene-2,3-di(

N

)amine (CAS: 771-97-1 for unlabeled) is a stable isotope-labeled isotopologue of 2,3-
diaminonaphthalene (DAN).[1] It serves as a critical Internal Standard (IS) in quantitative mass
spectrometry and a mechanistic probe in NMR spectroscopy.[1]

Its primary utility lies in the fluorogenic trapping of reactive nitrogen species (NO, nitrite) and

-dicarbonyls (methylglyoxal), where the

N label allows for precise metabolic tracking and artifact differentiation in complex biological
matrices.[1]
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Property Data

IUPAC Name

[

N

]Naphthalene-2,3-diamine

Molecular Formula

C

H

N

Molecular Weight 160.19 g/mol (vs. 158.20 for unlabeled)

Isotopic Purity
98 atom %

N

Appearance Tan to brown crystalline powder

Solubility
DMSO, Methanol, dilute acid; sparingly soluble

in water

Mass Shift +2 Da relative to native DAN

Synthesis Logic & Pathway
The synthesis of the

N-labeled variant typically follows a Nitration-Reduction pathway or a Bucherer-type amination,
ensuring the incorporation of the isotope from a high-purity precursor like

NH

or H

NO

.[1]
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Synthesis Workflow (Graphviz)[1]
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Figure 1: Logical synthesis pathway for

N incorporation via nitration and reduction.[1]

Spectroscopic Characterization
Mass Spectrometry (MS)
The most definitive identification method.[1] The

N

label introduces a mass shift that separates the internal standard from the analyte.[1]

Ionization Mode: ESI+ (Electrospray Ionization, Positive mode)[1]

Parent Ion (

):

Unlabeled DAN:

159.1[1]
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N

-Labeled DAN:

161.1

Interpretation: The +2 Da shift is diagnostic.[1] In quantitative assays (e.g., LC-MS/MS), the

transition monitored would be

(loss of

NH

) compared to

for the native compound.[1]

Nuclear Magnetic Resonance (NMR)
The symmetry of the molecule (

point group) simplifies the spectra.[1]

N NMR (Proton Decoupled)
Chemical Shift:

55 - 60 ppm (relative to liquid NH

at 0 ppm).[1]

Note: If referenced to Nitromethane (0 ppm), the shift is approx -320 ppm.[1]

Coupling:

: ~80-85 Hz (observed in coupled spectra).[1]

The signal will appear as a singlet in proton-decoupled spectra.[1]

Causality: The nitrogen atoms are attached to an electron-rich naphthalene ring.[1] The

resonance is shielded relative to nitro-groups but deshielded relative to aliphatic amines due

to conjugation with the
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-system.[1]

H NMR (400 MHz, DMSO-

)
7.60 - 7.65 (m, 2H): Protons at C5, C8 (distal ring).[1]

7.05 - 7.10 (m, 2H): Protons at C6, C7.[1]

6.85 (s, 2H): Protons at C1, C4 (singlet due to symmetry).[1]

4.80 - 5.20 (br s, 4H):

NH

protons.[1]

Isotope Effect: The

N label splits this broad singlet into a doublet with a large coupling constant (

Hz), distinguishing it from the

N analog (which is typically broadened by quadrupolar relaxation).[1]

C NMR (100 MHz, DMSO-

)
137.5: C-N (Quaternary, C2/C3).[1] Shows splitting due to

N coupling.

128.0: Quaternary Bridgehead (C4a/C8a).[1]

126.5: C5/C8.[1]

122.0: C6/C7.[1]

108.5: C1/C4.[1]
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UV-Vis & Fluorescence
The isotope effect on electronic transitions is negligible, so the labeled compound retains the

photophysical properties of the parent molecule.

Absorption

: 245 nm (

M

cm

), 340 nm (weak).[1]

Fluorescence: Weakly fluorescent on its own.[1]

Upon Reaction with NO (Triazole formation):

nm /

nm.[1]

Upon Reaction with Se (Piazselenol formation):[1]

nm /

nm.[1]

Applications & Reaction Mechanisms
The "Trapping" Mechanism
DAN is the gold standard for detecting Nitric Oxide (NO) and Methylglyoxal (MGO).[1] The

N-labeled version allows researchers to quantify these species in vivo by identifying the

N-labeled adducts.[1]

Reaction with Nitrite/NO (Naphthotriazole Formation)
The diamine reacts with
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(nitrosonium ion) to form a triazole ring.[1]

2,3-Diaminonaphthalene-15N2
(Non-Fluorescent)

2,3-Naphthotriazole-15N3
(Highly Fluorescent)

 Acidic pH
 Cyclization

Nitrite / NO+

Click to download full resolution via product page

Figure 2: Fluorogenic trapping of NO.[1] The resulting triazole retains the

N label, shifting its mass by +2 or +3 Da depending on the NO source.

Protocol: Preparation of Internal Standard Solution
Objective: Prepare a stable 1 mM stock for LC-MS spiking.

Weighing: Accurately weigh 1.60 mg of [

N

]DAN.

Dissolution: Dissolve in 10 mL of DMSO (Dimethyl sulfoxide).

Reasoning: DAN oxidizes in air/light.[1] DMSO provides stability.[1] Avoid water for long-

term storage.[1]

Storage: Aliquot into amber vials and store at -20°C.

Usage: Dilute 1:100 into the sample matrix (final conc. 10

M) prior to extraction.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of
Naphthalene-2,3-di( N )amine]. BenchChem, [2026]. [Online PDF]. Available at:
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profiling-of-naphthalene-2-3-di-n-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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